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Introduction

ONO-8430506 is a potent and orally bioavailable small molecule inhibitor of autotaxin (ATX),
also known as ectonucleotide pyrophosphatase/phosphodiesterase 2 (ENPP2).[1][2][3] ATX is
a secreted enzyme responsible for the synthesis of lysophosphatidic acid (LPA), a bioactive
signaling lipid involved in numerous physiological and pathological processes, including cell
proliferation, migration, and survival.[3][4][5][6][7][8] The ATX-LPA signaling axis is implicated in
the progression of various diseases, including cancer.[9] ONO-8430506 competitively inhibits
the lysophospholipase D (LysoPLD) activity of ATX, thereby reducing LPA production and
mitigating its downstream effects.[1][3] These application notes provide detailed protocols for
the in vivo administration of ONO-8430506 in murine models of breast cancer.

Mechanism of Action: The ATX-LPA Signaling Pathway

Autotaxin (ATX) catalyzes the conversion of lysophosphatidylcholine (LPC) into
lysophosphatidic acid (LPA) in the extracellular space.[3][4][5][6][7][8] LPA then binds to a
family of G protein-coupled receptors (LPAR1-6) on the surface of target cells.[3] This binding
activates various downstream signaling cascades, including the Ras/Raf, PI3K/Akt, and RhoA
pathways, which in turn promote cellular responses such as proliferation, survival, and
migration.[10] In the context of cancer, elevated ATX activity and LPA levels in the tumor
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microenvironment can contribute to tumor growth, metastasis, and resistance to therapy.[3][11]
ONO-8430506 acts as a competitive inhibitor of ATX, blocking the production of LPA and
thereby attenuating the pro-tumorigenic signaling cascade.[11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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